Cas no 1806933-96-9 (Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1806933-96-9
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4870297
• Update Time: 2025-10-08

Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-8(16)4-6-5(11)3-7(15)9(14-6)10(12)13/h3,10,15H,2,4H2,1H3
• InChI Key： VXOZLZGOCSVRJK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806933-96-9): A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806933-96-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxyl group, which contribute to its reactivity and potential applications in medicinal chemistry.

The significance of this compound lies in its versatility as a building block for more complex pharmacophores. In recent years, there has been a growing interest in the development of novel therapeutic agents that target intricate biological pathways. Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has been explored in several research studies for its potential role in the synthesis of inhibitors and modulators of key enzymes and receptors involved in diseases such as cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate is its incorporation of fluorinated moieties. The presence of difluoromethyl groups has been shown to enhance the metabolic stability and binding affinity of drug candidates. This property is particularly valuable in the design of small-molecule drugs that require prolonged half-lives and improved pharmacokinetic profiles. Recent studies have demonstrated that compounds containing difluoromethyl groups often exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

In the realm of oncology research, Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has been investigated as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various forms of cancer. By leveraging the unique reactivity of this compound, researchers have developed novel inhibitors that target specific kinases involved in tumor growth and progression. These inhibitors have shown promise in preclinical studies, highlighting the potential of Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate as a key intermediate in anticancer drug development.

The hydroxyl group in Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate also contributes to its versatility as a synthetic intermediate. Hydroxyl-functionalized compounds are widely used in medicinal chemistry due to their ability to participate in various chemical reactions, including etherification, esterification, and oxidation processes. These reactions are essential for the construction of complex molecular architectures, enabling the synthesis of diverse pharmacologically active compounds.

Furthermore, the chloro substituent present in Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate provides an additional site for functionalization. Chloro groups are commonly employed in pharmaceutical synthesis due to their reactivity with nucleophiles, allowing for the introduction of other functional groups into the molecule. This property makes Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate a valuable tool for constructing more intricate molecular structures with tailored biological activities.

The compound's structural features have also been exploited in the development of antimicrobial agents. Microbial resistance remains a significant challenge in global healthcare, necessitating the discovery of novel antibiotics with improved efficacy and reduced side effects. Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has been utilized as a scaffold for designing molecules that disrupt essential bacterial processes, such as DNA replication and cell wall synthesis. Preliminary findings suggest that derivatives of this compound exhibit promising antimicrobial activity against resistant strains of bacteria.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1806933-96-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. The incorporation of fluorinated and hydroxyl groups enhances its reactivity and utility in medicinal chemistry applications. As research continues to uncover new therapeutic possibilities, Ethyl 5-chloro-2-(difluoromethyl)-3-hydroxypyridine-6-acetate is poised to play a crucial role in the discovery and development of next-generation pharmaceuticals.